Cas no 338794-85-7 (5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione)
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties
Names and Identifiers
-
- 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
-
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI79350-1mg |
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione |
338794-85-7 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI79350-5mg |
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione |
338794-85-7 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI79350-10mg |
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione |
338794-85-7 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI79350-500mg |
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione |
338794-85-7 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI79350-1g |
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione |
338794-85-7 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| A2B Chem LLC | AI79350-5g |
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione |
338794-85-7 | >90% | 5g |
$4744.00 | 2024-04-20 | |
| A2B Chem LLC | AI79350-10g |
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione |
338794-85-7 | >90% | 10g |
$8767.00 | 2024-04-20 | |
| abcr | AB581186-500mg |
5-{[2-(Allyloxy)-3-methoxyphenyl]methylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione; . |
338794-85-7 | 500mg |
€678.60 | 2024-08-02 | ||
| abcr | AB581186-1g |
5-{[2-(Allyloxy)-3-methoxyphenyl]methylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione; . |
338794-85-7 | 1g |
€1312.80 | 2024-08-02 |
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione
Introduction to 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione (CAS No. 338794-85-7)
5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione, with the CAS number 338794-85-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazinanes and features a unique structural arrangement that includes a methoxy-substituted phenyl ring and a propenyl ether moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic and diagnostic purposes.
The molecular structure of 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione is characterized by its diazinane core, which is a six-membered ring containing two nitrogen atoms. The presence of the methoxy group on the phenyl ring enhances the compound's lipophilicity and stability, while the propenyl ether moiety introduces a degree of flexibility and reactivity. These features collectively contribute to the compound's potential as a lead molecule in drug discovery and development.
Recent studies have explored the biological activities of 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione. One notable area of research has been its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione has also been investigated for its antioxidant properties. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases where oxidative stress plays a significant role in disease progression.
The pharmacokinetic profile of 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione has also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.
In conclusion, 5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione (CAS No. 338794-85-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive lead molecule for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various medical conditions.
338794-85-7 (5-{[3-methoxy-2-(prop-2-en-1-yloxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)